Cas no 391957-13-4 (Benzoyl chloride,3-(2-chloroethyl)-)

• Product Name: Benzoyl chloride,3-(2-chloroethyl)-
• CAS No: 391957-13-4
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• CID: 299241
• PubChem ID: 22675358
• Update Time: 2025-04-19

Benzoyl chloride,3-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-(2-chloroethyl)-
• 3-(2-Chloroethyl)benzoylchloride
• BRFLBWXLTKJAOZ-UHFFFAOYSA-N
• SCHEMBL5207992
• 391957-13-4
• 3-(2-Chloroethyl)benzoyl chloride
• DTXSID30627522

• Inchi： 1S/C9H8Cl2O/c10-5-4-7-2-1-3-8(6-7)9(11)12/h1-3,6H,4-5H2
• InChI Key： BRFLBWXLTKJAOZ-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC=C(C(=O)Cl)C=1

Computed Properties

• Exact Mass: 201.99534
• Monoisotopic Mass: 201.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07